Cas no 42163-70-2 ((S)-4-Isopropyl-1,3-thiazolidine-2-thione)
42163-70-2 structure
Product Name:(S)-4-Isopropyl-1,3-thiazolidine-2-thione
CAS No:42163-70-2
MF:C6H11NS2
MW:161.288238763809
CID:55525
PubChem ID:13922953
Update Time:2025-04-18
(S)-4-Isopropyl-1,3-thiazolidine-2-thione Chemical and Physical Properties
Names and Identifiers
-
- (S)-4-Isopropyl-1,3-thiazolidine-2-thione
- 2-carboeth
- 4-isopropylthiazole-2-carboxylic acid ethyl ester
- 4-isopropyl-thiazole-2-carboxylic acid ethyl ester
- 4-isopropylthiazolidine-2-thione
- 4-isopropyl-thiazolidine-2-thione
- AG-E-05440
- AK-31527
- ANW-57871
- CTK4C9118
- EN000381
- Ethyl 4-isopropyl-2-thiazolecarboxylate
- ETHYL 4-ISOPROPYLTHIAZOLE-2-CARBOXYLATE
- SureCN313453
- 4-Isopropyl-1,3-thiazolidine-2-thione
- 2-Thiazolidinethione,4-(1-methylethyl)-
- BCP21055
- SCHEMBL1198391
- FT-0641587
- 2-Dodecenoicacid,ethylester,(2E)-
- 42163-70-2
- FT-0688888
- 4-(propan-2-yl)-1,3-thiazolidine-2-thione
- FT-0636754
-
- Inchi: 1S/C6H11NS2/c1-4(2)5-3-9-6(8)7-5/h4-5H,3H2,1-2H3,(H,7,8)
- InChI Key: CWIZUGZKLJDJLE-UHFFFAOYSA-N
- SMILES: S1C(NC(C1)C(C)C)=S
Computed Properties
- Exact Mass: 161.03343
- Monoisotopic Mass: 161.03329170g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- Density: 1.17
- Melting Point: 66-67 ºC
- Boiling Point: 223.3 °C at 760 mmHg
- Flash Point: 223.3 °C at 760 mmHg
- Refractive Index: 1.591
- PSA: 12.03
- LogP: 1.96110
(S)-4-Isopropyl-1,3-thiazolidine-2-thione Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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